Cas no 779323-75-0 (1H,2H,3H,4H,9H-pyrido3,4-bindol-7-amine)

• Product Name: 1H,2H,3H,4H,9H-pyrido3,4-bindol-7-amine
• CAS No: 779323-75-0
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 6593679
• PubChem ID: 11172991
• Update Time: 2025-10-28

1H,2H,3H,4H,9H-pyrido3,4-bindol-7-amine Chemical and Physical Properties

Names and Identifiers

• 1H,2H,3H,4H,9H-pyrido3,4-bindol-7-amine
• 1H-Pyrido[3,4-b]indol-7-amine, 2,3,4,9-tetrahydro-

• Inchi： 1S/C11H13N3/c12-7-1-2-8-9-3-4-13-6-11(9)14-10(8)5-7/h1-2,5,13-14H,3-4,6,12H2
• InChI Key： YHAKURSQHHGSPH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(N)=C2)C2CCNCC1=2

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 434.0±40.0 °C(Predicted)
• pka: 19.01±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on 1H,2H,3H,4H,9H-pyrido3,4-bindol-7-amine

Pyrido[3,4-b]indol-7-amine: A Comprehensive Overview

The compound pyrido[3,4-b]indol-7-amine, also known by its CAS number 779323-75-0, is a fascinating molecule that has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound belongs to the class of heterocyclic aromatic compounds, specifically a pyridobenzindole derivative. Its structure consists of a fused pyridine and indole ring system with an amino group at the 7-position. This configuration imparts distinctive electronic and steric properties, making it a valuable compound for research and development.

Recent studies have highlighted the potential of pyrido[3,4-b]indol-7-amine in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules. For instance, its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for drug design targeting specific biological pathways. The compound has shown promise in modulating enzyme activity and receptor binding, which are critical for therapeutic interventions.

The synthesis of pyrido[3,4-b]indol-7-amine involves a multi-step process that typically begins with the preparation of an indole derivative. The subsequent introduction of the pyridine ring through a coupling reaction is a key step that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of applications, pyrido[3,4-b]indol-7-amine has been utilized in the development of fluorescent probes for bioimaging. Its conjugated π-system allows for strong absorption and emission properties, making it suitable for tracking biological processes at the molecular level. Additionally, its photochemical stability under physiological conditions enhances its utility in diagnostic tools.

The structural versatility of pyrido[3,4-b]indol-7-amine also extends to materials science. Researchers have investigated its potential as a component in organic semiconductors due to its ability to facilitate charge transport. This property is particularly relevant for applications in flexible electronics and optoelectronic devices.

In conclusion, pyrido[3,4-b]indol-7-amine, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research interest. Its applications span across medicinal chemistry, bioimaging, and materials science, underscoring its importance as a versatile building block for innovative technologies.